Cas no 598-45-8 (2-isocyanopropane)

2-isocyanopropane structure

2-isocyanopropane structure

Product Name:2-isocyanopropane

CAS No:598-45-8

Molecular Formula:C₄H₇N

Molecular Weight:69.10508

CID:375286

PubChem ID:150783

2-isocyanopropane Properties

Names and Identifiers

- Propane, 2-isocyano-(9CI)
- 2-isocyanopropane
- i-propyl isocyanide
- i-propyl isonitrile
- Isopropyl isocyanide
- iso-propyl isonitrile
- Propane,2-isocyano
- CHEMBL4061178
- isopropyl isonitrile
- isopropylisonitrile
- isopropylisoni-trile
- GS-0352
- MFCD00015503
- 1-Propylisocyanide
- FT-0691719
- Propane, 2-isocyano-
- EN300-1856224
- I-PROPYLISOCYANIDE
- AKOS015912693
- 2-Isocyano-propane
- MJZUMMKYWBNKIP-UHFFFAOYSA-N
- 598-45-8
- DTXSID30208532
- InChI=1/C4H7N/c1-4(2)5-3/h4H,1-2H
- isopropylisocyanide
- G83724
- MDL： MFCD00015503
- InChIKey： MJZUMMKYWBNKIP-UHFFFAOYSA-N
- Inchi： InChI=1S/C4H7N/c1-4(2)5-3/h4H,1-2H3
- SMILES： CC(C)[N+]#[C-]

Computed Properties

Exact Mass: 69.05780
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 0
Monoisotopic Mass: 69.057849228g/mol
Heavy Atom Count: 5
Complexity: 55.3
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.7
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 4.4Å²

Experimental Properties

LogP: 0.54480
PSA: 0.00000
Refractive Index: n20/D 1.371(lit.)
Boiling Point: 75 °C(lit.)
Flash Point: Fahrenheit: 68 ° f < br / > Celsius: 20 ° C < br / >
Stability/Shelf Life: store cold
Density: 0.733 g/mL at 25 °C(lit.)

2-isocyanopropane Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P003RLN-1g	Isopropyl isocyanide	598-45-8	min. 97%	1g	$404.00	2024-04-22
A2B Chem LLC	AB74939-1g	Isopropyl isocyanide	598-45-8	min. 97%	1g	$381.00	2024-04-19
Aaron	AR003RTZ-500mg	Isopropyl isocyanide	598-45-8		500mg	$270.00
Enamine	EN300-1856224-0.05g	2-isocyanopropane	598-45-8	95%	0.05g	$249.0	2023-09-18
Oakwood	480961-1g	Isopropyl isocyanide	598-45-8	98%	1g	$137.00	2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	SA04577-500mg	Propane, 2-isocyano-(9CI)	598-45-8	97%	500mg	¥988.0	2024-07-18
SHANG HAI XIAN DING Biotechnology Co., Ltd.	06-1850-5g	i-Propylisocyanide,min.97%	598-45-8	min.97%	5g	14421CNY
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	553344-500MG	2-isocyanopropane	598-45-8		500mg	¥1374.39	2023-12-04

2-isocyanopropane Related Literature

1. Recent developments in asymmetric multicomponent reactions

Corien de Graaff,Eelco Ruijter,Romano V. A. Orru Chem. Soc. Rev. 2012 41 3969
2. Early release of 1-pyrroline by Pseudomonas aeruginosa cultures discovered using ambient corona discharge ionization mass spectrometry

Longhua Hu,Juchao Liang,Konstantin Chingin,Yaping Hang,Xiaoping Wu,Huanwen Chen RSC Adv. 2016 6 8449
3. Intramolecular cyclization of imidazo[1,2-a]pyridines via a silver mediated/palladium catalyzed C–H activation strategy

Debasmita Saha,Anupreet Kharbanda,Nkeseobong Essien,Lingtian Zhang,Rose Cooper,Debasish Basak,Samantha Kendrick,Brendan Frett,Hong-yu Li Org. Chem. Front. 2019 6 2234
4. Telescoped synthesis of C3-functionalized (E)-arylamidines using Ugi–Mumm and regiospecific quinazolinone rearrangements

Victor A. Jaffett,Alok Nerurkar,Xufeng Cao,Ilia A. Guzei,Jennifer E. Golden Org. Biomol. Chem. 2019 17 3118
5. Recent advances in the synthesis of indoles from alkynes and nitrogen sources

José Sebasti?o Santos Neto,Gilson Zeni Org. Chem. Front. 2020 7 155
6. Chemistry of low-valent metal isocyanide complexes. Part 3. The synthesis, structure, and dynamic behaviour of nonakis(ethyl and isopropyl isocyanide)di-iron and -ruthenium complexes. Crystal structure of [Fe2(μ-CNEt)3(CNEt)6]

Jean-Marie Bassett,Geoffrey K. Barker,Michael Green,Judith A. K. Howard,F. Gordon A. Stone,Wayne C. Wolsey J. Chem. Soc. Dalton Trans. 1981 219
7. Isocyanide complexes of rhodium and iridium. Part II. Four- and five-co-ordinate complexes containing tertiary phosphines, and some oxidative addition reactions

James W. Dart,Malcolm K. Lloyd,Ronald Mason,Jon A. McCleverty J. Chem. Soc. Dalton Trans. 1973 2046
8. Facile, catalyst-free cascade synthesis of sulfonyl guanidines via carbodiimide coupling with amines

Debojit Hazarika,Arun Jyoti Borah,Prodeep Phukan Chem. Commun. 2019 55 1418
9. Consecutive multicomponent reactions for the synthesis of complex molecules

Sanjun Zhi,Xiaoming Ma,Wei Zhang Org. Biomol. Chem. 2019 17 7632
10. Thiol-reactive functional poly(meth)acrylates: multicomponent monomer synthesis, RAFT (co)polymerization and highly efficient thiol–para-fluoro postpolymerization modification

Janina-Miriam Noy,Miriam Koldevitz,Peter J. Roth Polym. Chem. 2015 6 436

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic isocyanides

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